Cas no 68764-92-1 (Tetradecanoic acid, 2-(phenylsulfonyl)-)

• Product name: Tetradecanoic acid, 2-(phenylsulfonyl)-
• CAS No: 68764-92-1
• MF: C₂₀H₃₂O₄S
• MW: 368.530685424805
• CID: 869381
• PubChem ID: 58085387

Tetradecanoic acid, 2-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Tetradecanoic acid, 2-(phenylsulfonyl)-
• 2-(benzenesulfonyl)tetradecanoic acid
• 68764-92-1
• SCHEMBL12933668
• DTXSID70728769

• Inchi： InChI=1S/C20H32O4S/c1-2-3-4-5-6-7-8-9-10-14-17-19(20(21)22)25(23,24)18-15-12-11-13-16-18/h11-13,15-16,19H,2-10,14,17H2,1H3,(H,21,22)
• InChI Key： NUSFESMRJZESBG-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCC(C(=O)O)S(=O)(=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 368.20213067g/mol
• Monoisotopic Mass: 368.20213067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 14
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 79.8Ų